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Dichromates Comparison Summary

The table below summarizes the key properties and uses of barium dichromate compared to the more

common potassium and sodium dichromates.

Property
Barium Dichromate
[BaCr₂O₇]

Potassium
Dichromate
[K₂Cr₂O₇]

Sodium Dichromate
[Na₂Cr₂O₇]

Primary Use in
Synthesis

Mild reagent for oxidation
of alcohols to aldehydes

and ketones [1].

Oxidizing agent for
alcohols; often leads

to carboxylic acids [2].

Industrial precursor for
other chromium

compounds; used in
pigments, tanning [3] [4].

Key
Feature/Selectivity

Selective for aldehydes;
over-oxidation does not

occur. Faster for benzylic
alcohols [1].

Less selective;
primary alcohols are

oxidized to carboxylic
acids [2].

Powerful oxidizing agent;
valued for industrial scale

and reactivity [3].

Typical Reaction
Medium

Non-aqueous polar
aprotic media [1].

Aqueous acidic media
(e.g., with H₂SO₄) [2].

Aqueous solutions [3].
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Property
Barium Dichromate
[BaCr₂O₇]

Potassium
Dichromate
[K₂Cr₂O₇]

Sodium Dichromate
[Na₂Cr₂O₇]

Physical Form Information not available
in search results

Red-orange
crystalline solid [2].

Bright orange crystals or
powder [3].

Experimental Protocol for Barium Dichromate

A specific experimental methodology for the oxidation of alcohols using barium dichromate was identified

[1]. The workflow for this reaction is outlined below.
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Start Reaction Setup

1. Prepare Reaction Mixture
- Suspend BaCr₂O₇ in

non-aqueous polar aprotic solvent
- Add alcohol substrate

2. Conduct Reaction
- Stir mixture at

specified temperature

3. Monitor Reaction Completion
- Use TLC or other method

4. Work-up Reaction
- Filter to remove
chromium salts

- Concentrate filtrate

5. Purify Product
- Isolate carbonyl compound

(aldehyde or ketone)

Carbonyl Product

Click to download full resolution via product page

Oxidation of Alcohols Using Barium Dichromate [1]:
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Reagent: Barium dichromate [BaCr₂O₇].

Reaction Medium: Non-aqueous polar aprotic solvents.
Procedure: The target alcohol is added to a suspension of barium dichromate in the solvent. The

mixture is stirred at the required temperature until the reaction is complete, as monitored by an
appropriate method like Thin-Layer Chromatography (TLC).

Work-up: The reaction mixture is filtered to remove spent chromium salts. The filtrate is then
concentrated to obtain the crude product.

Purification: The resulting carbonyl compound (aldehyde or ketone) is purified using standard
techniques. The note that over-oxidation does not occur is particularly valuable for stopping the

reaction at the aldehyde stage for primary alcohols.

Critical Safety Considerations

All hexavalent chromium (Cr(VI)) compounds, including dichromates, are chronically harmful to health

and pose significant safety risks [2] [3] [5]. Key hazards include:

Carcinogenicity [2] [3].
Toxicity (acute oral, dermal, and inhalation hazards) [2] [6].

Corrosivity and potential to cause skin and eye damage [2].
Environmental toxicity (hazardous to aquatic life) [6].

Stringent safety protocols, including the use of appropriate personal protective equipment (PPE) and

engineering controls (e.g., fume hoods), are mandatory when handling these substances. Proper waste

disposal in accordance with environmental regulations is also essential [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [barium dichromate compared to other dichromates]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1534786#barium-

dichromate-compared-to-other-dichromates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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